2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfonyl-N-(4-methoxyphenyl)acetamide
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Description
2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfonyl-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H21ClN2O4S and its molecular weight is 468.95. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Applications
A study by Debnath and Ganguly (2015) detailed the synthesis of novel indol-3-yl acetamide derivatives, including compounds structurally similar to the one of interest. These derivatives were evaluated for their antibacterial and antifungal activities against various pathogenic microorganisms, with some showing promising results. This research underscores the potential of indol-3-yl acetamide derivatives in developing new antimicrobial agents (Debnath & Ganguly, 2015).
Environmental Impact and Herbicide Metabolism
Research by Coleman et al. (2000) explored the comparative metabolism of chloroacetamide herbicides and selected metabolites in human and rat liver microsomes. This study sheds light on the environmental persistence and potential health impacts of chloroacetamide derivatives, contributing to our understanding of their metabolism and the risks associated with exposure (Coleman et al., 2000).
Chemical Synthesis and Optimization
Herslöf and Martin (1987) reported on the synthesis of a new serotonin homologue via intramolecular cycloaddition, highlighting the chemical versatility and potential pharmaceutical applications of compounds involving indole and acetamide groups. Such research demonstrates the ongoing interest in synthesizing novel compounds for therapeutic purposes (Herslöf & Martin, 1987).
Antioxidant Properties
Gopi and Dhanaraju (2020) synthesized N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl) acetamide derivatives and evaluated their antioxidant activity. This indicates the potential of such compounds in developing antioxidant agents, which could have various therapeutic applications, including neuroprotection and cancer prevention (Gopi & Dhanaraju, 2020).
Novel Sulfonamide Derivatives and Anticonvulsant Agents
A study by Farag et al. (2012) involved the synthesis of sulfonamide derivatives with potential anticonvulsant activity. This research underscores the broad therapeutic potential of sulfonamide-based compounds, including those incorporating indole and acetamide moieties, in treating neurological disorders (Farag et al., 2012).
Properties
IUPAC Name |
2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfonyl-N-(4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21ClN2O4S/c1-31-19-12-10-18(11-13-19)26-24(28)16-32(29,30)23-15-27(22-9-5-3-7-20(22)23)14-17-6-2-4-8-21(17)25/h2-13,15H,14,16H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYVVBBTXCLSZKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.